Cas no 1486850-32-1 (3-Cyclohexyl-2-methylbutan-1-amine)

• Product Name: 3-Cyclohexyl-2-methylbutan-1-amine
• CAS No: 1486850-32-1
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 6454266
• PubChem ID: 81014992
• Update Time: 2025-05-19

3-Cyclohexyl-2-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1486850-32-1
• AKOS019584111
• EN300-5255961
• 3-cyclohexyl-2-methylbutan-1-amine
• 3-Cyclohexyl-2-methylbutan-1-amine

• Inchi： 1S/C11H23N/c1-9(8-12)10(2)11-6-4-3-5-7-11/h9-11H,3-8,12H2,1-2H3
• InChI Key： IYZONFKEOCRTPB-UHFFFAOYSA-N
• SMILES： NCC(C)C(C)C1CCCCC1

Computed Properties

• Exact Mass: 169.183049738g/mol
• Monoisotopic Mass: 169.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 3-Cyclohexyl-2-methylbutan-1-amine

3-Cyclohexyl-2-methylbutan-1-amine: A Comprehensive Overview

3-Cyclohexyl-2-methylbutan-1-amine, also known by its CAS number 1486850-32-1, is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the class of amines, specifically secondary amines, and its structure consists of a cyclohexyl group attached to a butanamine backbone. The presence of the cyclohexyl group imparts unique physical and chemical properties to the molecule, making it an interesting subject for both academic research and industrial applications.

The molecular formula of 3-Cyclohexyl-2-methylbutan-1-amine is C₁₁H₂₃N, and its molecular weight is approximately 175.3 g/mol. The compound exists as a colorless liquid with a characteristic amine odor. Its boiling point is around 140°C, and it is sparingly soluble in water but readily soluble in organic solvents such as ethanol and dichloromethane. These physical properties make it suitable for use in various synthetic reactions and as an intermediate in the production of more complex molecules.

Recent studies have highlighted the potential of 3-Cyclohexyl-2-methylbutan-1-amine in the field of medicinal chemistry. Researchers have explored its role as a building block for the synthesis of bioactive compounds, including potential drug candidates. For instance, its ability to form stable amide bonds has been leveraged in the development of peptide-based therapeutics. Additionally, its cyclohexyl group contributes to the compound's lipophilicity, which is a desirable property for enhancing drug absorption and bioavailability.

In the realm of materials science, 3-Cyclohexyl-2-methylbutan-1-amine has been investigated for its potential as a precursor in the synthesis of advanced polymers and surfactants. Its amine functionality allows for easy modification and cross-linking, making it a valuable component in the development of high-performance materials. Furthermore, its ability to act as a catalyst in certain polymerization reactions has been reported in recent literature, underscoring its versatility in industrial applications.

The synthesis of 3-Cyclohexyl-2-methylbutan-1-amine typically involves multi-step processes that combine alkylation and reduction reactions. One common approach involves the alkylation of cyclohexylamine with an appropriate alkyl halide followed by reduction to yield the desired product. The optimization of these reaction conditions has been a focus of recent research efforts, with studies aiming to improve yield and reduce production costs.

In terms of safety considerations, while 3-Cyclohexyl-2-methylbutan-1-amine is not classified as a hazardous material under normal conditions, it should be handled with care due to its volatility and potential irritant properties. Proper ventilation and personal protective equipment are recommended during handling and storage.

The demand for 3-Cyclohexyl-2-methylbutan-1-amine continues to grow due to its diverse applications across various industries. As research into its properties and uses advances, it is anticipated that this compound will play an increasingly important role in both academic and industrial settings.